Cas no 1822928-76-6 (1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene)

• Product Name: 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene
• CAS No: 1822928-76-6
• MF: C₁₀H₈BrF₃
• MW: 265.069732666016
• MDL: MFCD28126795
• CID: 5162461
• PubChem ID: 86277441
• Update Time: 2025-06-07

1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene

• MDL： MFCD28126795
• Inchi： 1S/C10H8BrF3/c11-8-4-2-1-3-7(8)9(5-6-9)10(12,13)14/h1-4H,5-6H2
• InChI Key： LYTQDHFGAWIWHE-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1C1(C(F)(F)F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene

Introduction to 1-Bromo-2-[1-(Trifluoromethyl)cyclopropyl]benzene (CAS No. 1822928-76-6)

1-Bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene, with the CAS number 1822928-76-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its bromo-substituted benzene ring and a trifluoromethylated cyclopropyl group, which endow it with a range of interesting properties and potential applications.

The molecular structure of 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene is particularly noteworthy. The presence of the bromine atom on the benzene ring makes it an excellent precursor for various synthetic transformations, including cross-coupling reactions such as Suzuki-Miyaura coupling and Heck reactions. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

The trifluoromethylated cyclopropyl group in 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene is another key feature that contributes to its unique properties. Trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the cyclopropyl ring introduces a strained cyclic structure, which can enhance the reactivity of adjacent functional groups.

In recent years, 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene has been extensively studied for its potential applications in medicinal chemistry. The combination of the bromo-substituted benzene ring and the trifluoromethylated cyclopropyl group makes it an attractive scaffold for the development of new drugs. For instance, researchers have explored its use in the design of inhibitors for various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs).

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene as a key intermediate in the synthesis of a novel class of kinase inhibitors. These inhibitors showed promising activity against several cancer-related kinases, suggesting potential therapeutic applications in oncology. The study also demonstrated that the trifluoromethylated cyclopropyl group played a crucial role in enhancing the potency and selectivity of these inhibitors.

Beyond medicinal chemistry, 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the bromine atom and trifluoromethyl group can be leveraged to fine-tune the electronic properties of these materials, leading to improved performance in various devices.

In summary, 1-bromo-2-[1-(trifluoromethyl)cyclopropyl]benzene (CAS No. 1822928-76-6) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure makes it an invaluable precursor for synthetic transformations and a promising scaffold for drug discovery and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.